Cas no 2165-19-7 (N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine)

N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine structure

2165-19-7 structure

Product Name:N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine

CAS No:2165-19-7

MF:C₁₀H₁₃N₃O₂

MW:207.229121923447

MDL:MFCD00865888

CID:257721

PubChem ID:16564

Update Time:2025-04-19

N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine Chemical and Physical Properties

Names and Identifiers

- Guanidine,N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-
- 2-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)guanidine
- GUANOXAN
- 2-Guanidinmethyl-2,3-dihydro-benzo<1,4>dioxin
- 2-Guanidinomethyl-2,3-dihydro-benzo-<1,4>dioxin
- debrisoquin
- Envacar
- Guanoxane
- Guanoxon
- N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine
- GUANOXAN [MI]
- Guanidine, ((2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-
- Guanoxan [INN:BAN]
- BRN 1251616
- FT-0669078
- 2165-19-7
- EN300-9433372
- NCGC00160462-01
- 9V0MRL0R5Y
- 2-Guanidinomethyl-1,4-benzodioxan
- NS00007706
- 1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)guanidine
- SMR004703270
- N-((2,3-Dihydro-1,4-benzodioxin-2-yl)methyl)guanidine
- (1,4-Benzodioxan-2-ylmethyl)guanidine
- AKOS026850122
- Q3778223
- Guanoxanum
- HIUVKVDQFXDZHU-UHFFFAOYSA-N
- 5-19-08-00404 (Beilstein Handbook Reference)
- SCHEMBL310657
- Guanoxanum [INN-Latin]
- CAS-2165-19-7
- ((2,3-Dihydro-1,4-benzodioxin-2-yl)methyl)guanidine
- CHEBI:134871
- 2-(2, 3-dihydro-1, 4-benzodioxin-3-ylmethyl)guanidine
- N-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]guanidine
- GUANIDINE, (1,4-BENZODIOXAN-2-YLMETHYL)-
- Envacar (Salt/Mix)
- CHEMBL76725
- DB13211
- MLS006011489
- GUANOXAN [INN]
- SR-01000945210
- GUANOXAN [WHO-DD]
- GUANIDINE, (2,3-DIHYDRO-1,4-BENZODIOXIN-2-YLMETHYL)-
- DTXSID3046166
- Tox21_111831
- Guanoxano
- DTXCID1026166
- Guanoxano [INN-Spanish]
- SR-01000945210-1
- UNII-9V0MRL0R5Y
- MDL： MFCD00865888
- Inchi： 1S/C10H13N3O2/c11-10(12)13-5-7-6-14-8-3-1-2-4-9(8)15-7/h1-4,7H,5-6H2,(H4,11,12,13)
- InChI Key： HIUVKVDQFXDZHU-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2OCC1C/N=C(\N)/N

Computed Properties

Exact Mass: 207.10100
Monoisotopic Mass: 207.100777
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.9
XLogP3: 0.2

Experimental Properties

Density: 1.4
Melting Point: 164-165°
Boiling Point: 389.9°Cat760mmHg
Flash Point: 189.6°C
Refractive Index: 1.639
PSA: 80.36000
LogP: 1.50040

N-(2,3-dihydro-1,4-benzodioxin-2-yl)methylguanidine Pricemore >>

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Enamine	EN300-9433372-0.05g	N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]guanidine	2165-19-7	95.0%	0.05g	$372.0	2025-03-21
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Enamine	EN300-9433372-0.1g	N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]guanidine	2165-19-7	95.0%	0.1g	$389.0	2025-03-21
Enamine	EN300-9433372-0.25g	N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]guanidine	2165-19-7	95.0%	0.25g	$407.0	2025-03-21
Enamine	EN300-9433372-0.5g	N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]guanidine	2165-19-7	95.0%	0.5g	$425.0	2025-03-21
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Enamine	EN300-9433372-10g	N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]guanidine	2165-19-7		10g	$1900.0	2023-09-01